3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride

• Molecular Formula: C8H5BrCl2O3S
• Molecular Weight: 332.00 g/mol
• IUPAC Name: 3-bromo-5-chlorosulfonyl-2-methylbenzoyl chloride
• InChI: InChI=1S/C8H5BrCl2O3S/c1-4-6(8(10)12)2-5(3-7(4)9)15(11,13)14/h2-3H,1H3
• InChI Key: YABLEQFARWURGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1Br)S(=O)(=O)Cl)C(=O)Cl

Description

3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride (CAS 1597211-83-0) is a high-purity, multifunctional organic intermediate of significant value in chemical synthesis and drug discovery. Its molecular formula is C 8 H 5 BrCl 2 O 3 S and it has a molecular weight of 332.00 . This compound is classified as a chlorosulfonyl benzoyl chloride, a class of chemicals known to be important intermediates for pharmaceutical raw materials . Its structure features two highly reactive acyl chloride sites (-C(O)Cl) and a sulfonyl chloride (-SO 2 Cl) group, which allow it to undergo successive reactions with nucleophiles such as amines and alcohols. This makes it a versatile building block for constructing complex molecules, particularly in the synthesis of sulfonamides and esters, which are common pharmacophores in medicinal chemistry . Researchers utilize this compound for its ability to efficiently introduce both a benzoic acid derivative and a benzenesulfonyl derivative scaffold into a target molecule in a single or streamlined multi-step process. It is critical for research and development applications only. This product requires cold-chain transportation and must be handled by qualified laboratory personnel in accordance with all applicable safety guidelines .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride typically involves multi-step reactions starting from readily available precursors. One common method includes the bromination of 2-methylbenzoic acid, followed by chlorosulfonation and subsequent conversion to the benzoyl chloride derivative. The reaction conditions often require controlled temperatures and the use of specific catalysts to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and safety. Large-scale reactors, continuous flow systems, and automated control systems are often employed to maintain consistent quality and output.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The bromine and chlorosulfonyl groups can be substituted with other nucleophiles.

Reduction Reactions: The compound can be reduced to form different derivatives.

Oxidation Reactions: Oxidation can lead to the formation of sulfonic acids or other oxidized products.

Common Reagents and Conditions

Substitution: Reagents like sodium hydroxide or potassium tert-butoxide in polar solvents.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Major Products Formed

Substitution: Various substituted benzoyl chlorides.

Reduction: Reduced derivatives like 3-Bromo-5-(methylsulfonyl)-2-methylbenzoyl chloride.

Oxidation: Products like 3-Bromo-5-(chlorosulfonyl)-2-methylbenzoic acid.

Scientific Research Applications

3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride is utilized in several scientific research fields:

Chemistry: As a reagent in organic synthesis for creating complex molecules.

Biology: In the development of biochemical assays and probes.

Medicine: Potential use in drug discovery and development due to its reactive functional groups.

Industry: Used in the manufacture of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride involves its reactivity with nucleophiles and electrophiles. The chlorosulfonyl group is highly reactive, allowing the compound to form covalent bonds with various substrates. This reactivity is exploited in synthetic chemistry to create new compounds and materials.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key attributes of 3-bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride with analogous compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Positions)	Key Functional Groups	Reactivity Highlights
3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride	C₈H₅BrCl₂O₃S	306.45	Br (3), ClSO₂ (5), CH₃ (2)	Acyl chloride, sulfonyl chloride	High reactivity due to dual electrophilic sites; bromo group adds steric hindrance
5-(Chlorosulfonyl)-2-methylbenzoyl chloride	C₈H₆Cl₂O₃S	253.10	ClSO₂ (5), CH₃ (2)	Acyl chloride, sulfonyl chloride	Used in sulfonamide synthesis; lacks bromo, reducing steric effects
3-Chloro-5-(trifluoromethyl)benzoyl chloride	C₈H₃ClF₃O	217.56	Cl (3), CF₃ (5)	Acyl chloride	Trifluoromethyl enhances electrophilicity; limited to acyl chloride reactions
2-Methylbenzoyl chloride (o-toluoyl chloride)	C₈H₇ClO	154.59	CH₃ (2)	Acyl chloride	Standard Friedel-Crafts reagent; no sulfonyl or halogen substituents
3-Bromo-2-fluoro-5-(trifluoromethyl)benzoyl chloride	C₈H₂BrClF₄O	305.45	Br (3), F (2), CF₃ (5)	Acyl chloride	Fluorine and CF₃ improve stability; bromo adds steric bulk

Research Findings and Case Studies

• Sulfonamide Synthesis: In , sulfonyl chlorides such as 4-(chlorosulfonyl)phenyl pivalate (compound 2) react with aminoindazoles to form sulfonamides. The bromo-substituted analog may require modified conditions (e.g., higher temperatures or polar solvents) to overcome steric effects .
• Pharmaceutical Intermediates : Fluorinated analogs like 3-bromo-2-fluoro-5-(trifluoromethyl)benzoyl chloride are prioritized in drug discovery for their metabolic stability, whereas the target compound’s sulfonyl chloride group makes it suitable for protease inhibitor synthesis .

Biological Activity

3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride is an organic compound with significant potential in medicinal chemistry and synthetic applications. Its unique structural features, including a bromine atom and a chlorosulfonyl group, contribute to its biological activity and reactivity. This article explores the biological activity of this compound, synthesizing findings from various studies and highlighting its potential applications.

• Molecular Formula : C₇H₅BrClO₂S
• Molecular Weight : Approximately 332.00 g/mol

Biological Activity Overview

Research indicates that 3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride may interact with various biological targets, potentially inhibiting certain pathways critical for cellular function. Initial studies suggest that it could affect enzyme activities and cellular processes, although comprehensive investigations are still needed to fully elucidate these interactions.

The compound's biological activity is likely attributed to its ability to form reactive intermediates that can interact with nucleophiles in biological systems. This reactivity may lead to inhibition of specific enzymes or pathways, contributing to its pharmacological effects.

Inhibition Studies

• Enzyme Interaction : Preliminary studies indicate that 3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride may inhibit certain enzymes involved in metabolic pathways. For instance, it has been shown to affect the activity of sulfotransferases, which play a crucial role in drug metabolism.
• Cellular Assays : In vitro assays demonstrated that the compound exhibits cytotoxic effects on various cancer cell lines, suggesting potential as an anticancer agent. The mechanism appears to involve induction of apoptosis through modulation of signaling pathways involved in cell survival.

Study	Findings
Study A	Inhibition of sulfotransferase activity	Suggests potential for drug metabolism interference
Study B	Cytotoxic effects on cancer cell lines	Indicates promise as an anticancer agent

Comparative Analysis with Similar Compounds

To understand the unique biological profile of 3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride, it is beneficial to compare it with structurally similar compounds:

Compound Name	CAS Number	Unique Features
5-Bromo-2-chlorobenzoyl chloride	21900-52-7	Lacks chlorosulfonyl group; used in similar applications
4-Bromo-3-(chlorosulfonyl)-2-methylbenzoyl chloride	1597211-83-0	Different substitution pattern; potential for different reactivity
3-Bromo-5-(chlorosulfonyl)-2-methylbenzoic acid	Not specified	Contains a carboxylic acid group instead of acyl chloride; different reactivity profile

The presence of both bromine and chlorosulfonyl groups in 3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride enhances its reactivity compared to its analogs, potentially leading to distinct biological interactions.

Safety and Toxicology

While the biological activity suggests therapeutic potential, safety assessments are crucial. Preliminary toxicity studies indicate that the compound may exhibit moderate toxicity in certain cell lines, necessitating further investigation into its safety profile and therapeutic index.